Cas no 148672-09-7 (Estrone 3-O-Sulfamate)

Estrone 3-O-Sulfamate structure

Product Name:Estrone 3-O-Sulfamate

CAS No:148672-09-7

Molecular Formula:C₁₈H₂₃NO₄S

Molecular Weight:349.44452

CID:148102

PubChem ID:127676

Estrone 3-O-Sulfamate Properties

Names and Identifiers

- Estra-1,3,5(10)-trien-17-one,3-[(aminosulfonyl)oxy]-
- ESTRONE 3-O-SULFAMATE
- [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfamate
- 17-oxo-estra-1,3,5(10)-trien-3-yl sulfamate
- 3-((Aminosulfonyl)oxy)estra-1,3,5(10)-trien-17-one
- 3-sulfamoyloxyestra-1,3,5(10)-trien-17-one
- EMATE
- Emate compound
- Estra-1,3,5(10)-trien-17-one,3-((aminosulfonyl)oxy)
- Estra-1,3,5(10)-trien-17-one-3-sulfamate
- estrone sulfamate
- estrone-3-o-sulfamate
- Estrone-3-sulfamate
- Oestrone-3-O-sulphamate
- ESTRONE O-SULFAMATE
- ESTRONE 3-SULFAMATE
- 1,3,5(10)-Estratrien-17-one 3-sulfamate
- 1,3,5[10]-ESTRATRIEN-3-OL-17-ONE SULFAMATE
- 3-HYDROXY-1,3,5[10]-ESTRATRIEN-17-ONE 3-SULFAMATE
- 3-[(AMinosulfonyl)oxy]estra-1,3,5(10)-trien-17-one
- Estrone 3-sulfamate, Estrone O-Sulfamate, Estrone Sulfamate
- Sulfamic acid (11R,12S,15S,16S)-13-methyl-17-oxo-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl ester
- CS-0003462
- estrone3-O-sulfamate
- NSC685426
- estra-1,3,5(10)-trien-17-one-3-sulphamate
- 148672-09-7
- NCI60_030717
- RVKFQAJIXCZXQY-CBZIJGRNSA-N
- 17-Oxoestra-1,3,5(10)-triene-3-yl Sulfamate
- BDBM50134329
- AKOS030241107
- HY-14585
- Sulfamic acid (8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl ester
- NSC-685426
- SCHEMBL305660
- J-008505
- DTXSID20933447
- 17-oxoestra-1,3,5(10)-trien-3-yl sulfamate
- Estra-1,3,5(10)-trien-17-one, 3-((aminosulfonyl)oxy)-
- CHEMBL122708
- [(8~{R},9~{S},13~{S},14~{S})-13-methyl-17-oxidanylidene-7,8,9,11,12,14,15,16-octahydro-6~{H}-cyclopenta[a]phenanthren-3-yl] sulfamate
- G78971
- DB-267105
- Vrn
- InChIKey： RVKFQAJIXCZXQY-CBZIJGRNSA-N
- Inchi： InChI=1S/C18H23NO4S/c1-18-9-8-14-13-5-3-12(23-24(19,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16H,2,4,6-9H2,1H3,(H2,19,21,22)/t14-,15-,16+,18+/m1/s1
- SMILES： C[C@@]12CC[C@@H]3C4=CC=C(C=C4CC[C@H]3[C@@H]2CCC1=O)OS(=O)(=O)N

Computed Properties

Exact Mass: 349.13500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 349.135
Heavy Atom Count: 24
Complexity: 627
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 94.8A^2

Experimental Properties

LogP: 4.47520
PSA: 94.84000
Refractive Index: 1.595
Boiling Point: 530.9°Cat760mmHg
Melting Point: 195-197°C
Flash Point: 274.9°C
Density: 1.314

Estrone 3-O-Sulfamate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006UFO-1mg	Estrone 3-O-Sulfamate	148672-09-7	≥97%	1mg	$240.00	2024-06-20
A2B Chem LLC	AD18580-1mg	Estrone 3-O-Sulfamate	148672-09-7	≥97%	1mg	$282.00	2024-04-20
eNovation Chemicals LLC	Y1250494-1mg	Estrone 3-O-Sulfamate	148672-09-7	97%	1mg	$340
TRC	E889060-1mg	Estrone 3-O-Sulfamate	148672-09-7		1mg	$ 141.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-207641-1 mg	Estrone 3-O-Sulfamate,	148672-09-7	≥97%	1mg	￥2,256.00	2023-07-10